Cas no 500-25-4 (Benzenediazonium, 3-bromo-, tetrafluoroborate(1-))

Benzenediazonium, 3-bromo-, tetrafluoroborate(1-) is a diazonium salt commonly used in organic synthesis, particularly in aryl functionalization reactions. Its key advantages include stability as a solid, making it easier to handle compared to more reactive diazonium species. The presence of the bromo substituent allows for further derivatization via cross-coupling reactions, while the tetrafluoroborate counterion enhances solubility in polar aprotic solvents. This compound is particularly valuable in Sandmeyer and related reactions for introducing bromoaryl groups into target molecules. Its crystalline nature and well-defined decomposition profile contribute to reproducible results in synthetic applications.

Benzenediazonium, 3-bromo-, tetrafluoroborate(1-) structure

500-25-4 structure

Product Name:Benzenediazonium, 3-bromo-, tetrafluoroborate(1-)

CAS No:500-25-4

MF:C₆H₄BBrF₄N₂

MW:270.817974090576

MDL:MFCD24342353

CID:1544838

PubChem ID:11149924

Update Time:2025-10-19

Benzenediazonium, 3-bromo-, tetrafluoroborate(1-) Chemical and Physical Properties

Names and Identifiers

- Benzenediazonium, 3-bromo-, tetrafluoroborate(1-)
- 3-bromobenzenediazonium tetrafluoroborate
- FIBPQIDZBMSYBA-UHFFFAOYSA-N
- 500-25-4
- 3-bromobenzenediazonium;tetrafluoroborate
- MFCD24342353
- SCHEMBL4345410
- AKOS021292430
- MDL： MFCD24342353
- Inchi： 1S/C6H4BrN2.BF4/c7-5-2-1-3-6(4-5)9-8;2-1(3,4)5/h1-4H;/q+1;-1
- InChI Key： FIBPQIDZBMSYBA-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)[N+]#N.F[B-](F)(F)F

Computed Properties

Exact Mass: 86.0065
Monoisotopic Mass: 269.95870g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 156
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 28.2Å²

Experimental Properties

PSA: 0

Benzenediazonium, 3-bromo-, tetrafluoroborate(1-) Pricemore >>

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